Cas no 61855-43-4 (Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl-)

6-Fluoro-1,2,3,4-tetrahydro-2,2,4-trimethylquinoline is a fluorinated tetrahydroquinoline derivative characterized by its unique structural features, including a fluorine substituent at the 6-position and three methyl groups at the 2,2,4-positions. This compound exhibits enhanced stability and lipophilicity due to the presence of the fluorine atom and the saturated tetrahydroquinoline core. The trimethyl substitution pattern further contributes to its steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural rigidity and fluorine incorporation improve bioavailability and metabolic resistance, which are advantageous in drug design. The compound is particularly useful in the development of bioactive molecules targeting central nervous system disorders and antimicrobial agents.

Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl- structure

61855-43-4 structure

Product Name:Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl-

CAS No:61855-43-4

MF:C₁₂H₁₆FN

MW:193.260546684265

CID:1630560

PubChem ID:13794810

Update Time:2025-07-02

Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

- Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl-
- AKOS026669580
- SCHEMBL16778351
- E71958
- 6-FLUORO-2,2,4-TRIMETHYL-3,4-DIHYDRO-1H-QUINOLINE
- 6-fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
- 61855-43-4
- MFCD24580656
- 6-FLUORO-2,2,4-TRIMETHYL-1,2,3,4-TETRAHYDROQUINOLINE(WXFC0838)
- EN300-636701
- WS-02970
- CS-0253876
- Inchi： 1S/C12H16FN/c1-8-7-12(2,3)14-11-5-4-9(13)6-10(8)11/h4-6,8,14H,7H2,1-3H3
- InChI Key： KYJMCSGXJLHJBD-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C)CC(C)(C)N2

Computed Properties

Exact Mass: 193.12678
Monoisotopic Mass: 193.126677677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2,2,4-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-636701-1.0g	6-fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	61855-43-4		1g	$0.0	2023-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1324546-100mg	6-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	61855-43-4	95%	100mg	￥1501.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1324546-250mg	6-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	61855-43-4	95%	250mg	￥3224.00	2024-05-06